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Compound of Interest

Compound Name: 2-Iodo-6-nitrobenzoic acid

Cat. No.: B15093313 Get Quote

Essential Safety and Handling Guide for 2-Iodo-6-
nitrobenzoic Acid
Disclaimer: An exact Safety Data Sheet (SDS) for 2-Iodo-6-nitrobenzoic acid was not located.

The following guidance is synthesized from safety data for structurally similar compounds,

including various isomers of iodo-nitrobenzoic acid and nitrobenzoic acid. Researchers should

treat 2-Iodo-6-nitrobenzoic acid as potentially hazardous and handle it with the utmost care,

assuming it shares hazards with these related chemicals.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals. It outlines the necessary personal protective equipment

(PPE), handling procedures, and disposal plans to ensure a safe laboratory environment.

Summary of Physical and Chemical Properties of
Related Compounds
The following table summarizes key quantitative data for compounds structurally related to 2-
Iodo-6-nitrobenzoic acid. This information is provided for context and to inform handling

procedures, such as appropriate storage conditions.
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Property
2-Iodo-5-
nitrobenzoic acid

2-Iodo-4-
nitrobenzoic acid

2-Nitrobenzoic acid

Molecular Formula C₇H₄INO₄[1] C₇H₄INO₄[2] C₇H₄NO₄

Molecular Weight 293.02 g/mol [1] 293.02 g/mol [2] Not specified

Melting Point Not specified Not specified 164 - 168 °C[3]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure. The following equipment

should be worn at all times when handling 2-Iodo-6-nitrobenzoic acid.
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards. A face shield should

also be used.[4][5]

Protects against dust,

splashes, and vapors,

preventing serious eye

irritation or damage.[6]

Skin Protection

Chemical-impermeable gloves

(materials to be determined by

a specific risk assessment, but

nitrile or butyl rubber are often

suitable).[4] Fire/flame

resistant and impervious lab

coat or clothing.[4]

Prevents skin contact, which

may cause irritation.[6]

Contaminated clothing should

be removed immediately.[4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded,

if irritation is experienced, or

when dusts are generated.[7]

For high concentrations, a full-

face positive-pressure

supplied-air respirator may be

necessary.[5]

Protects against inhalation of

dust or vapors, which may

cause respiratory irritation.[6]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and environmental

protection.

Experimental Protocol: Step-by-Step Handling
Procedure

Preparation and Engineering Controls:
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Conduct all work in a well-ventilated area, preferably within a certified chemical fume

hood.[4][7]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[7][8]

Remove all sources of ignition and use non-sparking tools, as fine dust can pose an

explosion risk.[4]

Handling the Chemical:

Avoid the formation of dust and aerosols.[4][7]

Do not breathe dust, fumes, or vapors.

Avoid all personal contact with the substance, including skin and eye contact.[4][9]

Wash hands thoroughly after handling, and before breaks.[4][6]

Do not eat, drink, or smoke in the handling area.[5]

Storage:

Store in a tightly closed, properly labeled container.[4][7]

Keep in a dry, cool, and well-ventilated place away from incompatible materials such as

strong oxidizing agents and strong bases.[4][7]

Store locked up and out of reach of children.[5][8]

Accidental Release and First Aid Measures
Spill Response:

Evacuate personnel to a safe area, keeping people upwind of the spill.[4]

Wear full PPE, including respiratory protection, before attempting cleanup.[4][6]
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For dry spills, carefully sweep or vacuum up the material, avoiding dust generation, and

place it into a suitable, closed container for disposal.[7][9]

Prevent the chemical from entering drains or waterways.[4][5]

Wash the spill area thoroughly after material collection.[9]

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including

under the eyelids. Remove contact lenses if present and easy to do so. Seek immediate

medical attention.[4][5][6]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. If skin irritation persists, consult a

physician.[4][5][6]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If the victim

is not breathing, give artificial respiration. Seek immediate medical attention.[4][6]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician or Poison Control Center immediately.

[4][5]

Disposal Plan
All chemical waste must be disposed of in accordance with local, regional, and national

regulations.[10]

Dispose of contents and containers at an approved waste disposal plant.[8] Do not discharge

into sewer systems or the environment.[4]

The material may be sent to a licensed chemical destruction plant or disposed of via

controlled incineration with flue gas scrubbing.[4]

Safety Workflow Diagram
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The following diagram illustrates the logical workflow for safely handling 2-Iodo-6-nitrobenzoic
acid, from preparation to disposal.

1. Pre-Operational Checks

2. Handling & Storage

3. Post-Operational Procedures

4. Emergency Response

Verify Fume Hood Operation
& Area Ventilation

Inspect & Don Full PPE
(Goggles, Gloves, Lab Coat)

Locate Eyewash Station
& Safety Shower

Handle Chemical Inside Fume Hood
(Avoid Dust/Aerosol Formation)

Store in Tightly Closed Container
(Cool, Dry, Ventilated Area)

Decontaminate Work Area
& Equipment

Dispose of Waste in
Designated Hazardous Waste Container

Remove PPE in Correct Order

Wash Hands Thoroughly

Spill Occurs

Evacuate & Alert Others Follow Spill Cleanup Protocol

Personal Exposure

Administer First Aid Seek Immediate Medical Attention
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Click to download full resolution via product page

Caption: Workflow for safe handling of 2-Iodo-6-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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